Cas no 1698214-78-6 (5-Bromo-2-nitroisonicotinamide)

• Product Name: 5-Bromo-2-nitroisonicotinamide
• CAS No: 1698214-78-6
• MF: C₆H₄BrN₃O₃
• MW: 246.018260002136
• CID: 4803021
• Update Time: 2025-11-02

5-Bromo-2-nitroisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-nitroisonicotinamide

• Inchi： 1S/C6H4BrN3O3/c7-4-2-9-5(10(12)13)1-3(4)6(8)11/h1-2H,(H2,8,11)
• InChI Key： HLBQPMGMJWLWEE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C(N)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 0.6
• Topological Polar Surface Area: 102

Additional information on 5-Bromo-2-nitroisonicotinamide

5-Bromo-2-nitroisonicotinamide (CAS 1698214-78-6): A Comprehensive Overview of Properties and Applications

The chemical compound 5-Bromo-2-nitroisonicotinamide (CAS 1698214-78-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. As researchers continue to explore novel nitrogen-containing heterocycles, this particular brominated isonicotinamide derivative stands out for its interesting chemical behavior and biological activity.

From a structural perspective, 5-Bromo-2-nitroisonicotinamide belongs to the class of pyridine derivatives, characterized by the presence of both bromo and nitro substituents on the isonicotinamide framework. This specific arrangement of functional groups contributes to its distinctive electronic properties and reactivity patterns, making it a valuable building block in medicinal chemistry and drug discovery programs.

Recent studies have highlighted the potential of 5-Bromo-2-nitroisonicotinamide CAS 1698214-78-6 as a key intermediate in the synthesis of various biologically active compounds. Its molecular structure, featuring both electron-withdrawing (nitro) and electron-donating (amide) groups, creates interesting electronic effects that researchers are exploiting in the development of new enzyme inhibitors and pharmacological agents.

The physicochemical properties of 5-Bromo-2-nitroisonicotinamide make it particularly suitable for applications in organic synthesis. With a molecular weight of 245.99 g/mol and the presence of reactive sites, this compound serves as a versatile precursor for various chemical transformations. The bromo substituent at position 5 allows for efficient cross-coupling reactions, while the nitro group at position 2 can be selectively reduced to amines or converted to other functional groups.

In the context of current research trends, 5-Bromo-2-nitroisonicotinamide has shown promise in the development of antimicrobial agents. The increasing global concern about antibiotic resistance has driven scientists to explore novel chemical scaffolds, and this compound's unique structure offers potential in this critical area of research. Preliminary studies suggest that derivatives of 5-Bromo-2-nitroisonicotinamide may exhibit activity against various microbial strains.

The synthesis and characterization of 5-Bromo-2-nitroisonicotinamide CAS 1698214-78-6 have been subjects of several recent publications. Modern synthetic approaches typically involve the selective bromination of appropriate pyridine precursors followed by nitration and amidation steps. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity.

From a commercial perspective, the demand for 5-Bromo-2-nitroisonicotinamide has been steadily increasing, particularly from pharmaceutical research organizations and academic institutions. Suppliers typically offer this compound with high purity levels (>98%) to meet the stringent requirements of drug discovery applications. The global market for such specialized pharmaceutical intermediates is expected to grow significantly in the coming years.

In material science applications, 5-Bromo-2-nitroisonicotinamide has shown potential as a building block for functional materials. Its ability to participate in various coupling reactions makes it attractive for the synthesis of conjugated systems with potential applications in organic electronics and optoelectronic devices. Researchers are particularly interested in exploring its use in the development of novel molecular sensors.

The stability and storage requirements of 5-Bromo-2-nitroisonicotinamide CAS 1698214-78-6 are important considerations for researchers. Proper handling typically involves storage in cool, dry conditions, protected from light and moisture. These precautions help maintain the compound's integrity and ensure consistent performance in subsequent reactions.

Recent advances in green chemistry have also impacted the synthesis and applications of 5-Bromo-2-nitroisonicotinamide. Researchers are developing more sustainable routes to this compound, focusing on atom economy, reduced waste generation, and the use of environmentally benign reagents. These developments align with the growing emphasis on sustainable pharmaceutical manufacturing practices.

Looking to the future, 5-Bromo-2-nitroisonicotinamide is expected to play an increasingly important role in medicinal chemistry research. Its unique combination of functional groups offers numerous possibilities for structural modification, making it a valuable scaffold for the development of new therapeutic agents. Ongoing studies are exploring its potential in addressing various unmet medical needs.

For researchers interested in working with 5-Bromo-2-nitroisonicotinamide CAS 1698214-78-6, it's important to consult the latest scientific literature for up-to-date information on its properties and applications. Many recent publications have focused on optimizing synthetic routes, exploring novel derivatives, and investigating potential biological activities of this interesting compound.

The analytical characterization of 5-Bromo-2-nitroisonicotinamide continues to benefit from advances in spectroscopic techniques. Modern high-resolution mass spectrometry and multidimensional NMR methods provide detailed structural information that aids in quality control and mechanistic studies. These analytical tools are essential for ensuring the compound's purity and understanding its behavior in various chemical environments.

In conclusion, 5-Bromo-2-nitroisonicotinamide (CAS 1698214-78-6) represents an important chemical entity with diverse applications in pharmaceutical research and material science. Its unique structural features, combined with its synthetic versatility, make it a valuable tool for chemists working in drug discovery and materials development. As research continues to uncover new applications for this compound, its significance in scientific and industrial contexts is likely to grow substantially.